Cas no 1276505-90-8 (1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- )

1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)-  structure
1276505-90-8 structure
Product Name:1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)-
CAS No:1276505-90-8
MF:C21H20O7
MW:384.379306793213
MDL:MFCD25976032
CID:5683296
PubChem ID:51138513
Update Time:2025-07-16

1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,9-Dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)-1H-furo[3,4-b][1]benzopyran-1-one (ACI)
    • 1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)-
    • MDL: MFCD25976032
    • Inchi: 1S/C21H20O7/c1-23-12-5-6-13-14(9-12)28-17-10-27-21(22)19(17)18(13)11-7-15(24-2)20(26-4)16(8-11)25-3/h5-9,18H,10H2,1-4H3
    • InChI Key: HATZBFXMURZONN-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(OC3C(C2C2C=C(OC)C(OC)=C(OC)C=2)=CC=C(OC)C=3)CO1

1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetic acid ,  Water ;  30 - 40 min, reflux
1.2 Reagents: Acetic acid ,  Sulfuric acid Solvents: Water ;  0.5 h, 110 °C
1.3 Solvents: Water
Reference
Synthesis and comparative evaluation of 4-oxa- and 4-aza-podophyllotoxins as antiproliferative microtubule destabilizing agents
Chernysheva, Natalia B.; Tsyganov, Dmitry V.; Philchenkov, Alex A.; Zavelevich, Michael P.; Kiselyov, Alex S.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(7), 2590-2593

1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- Raw materials

1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- Preparation Products

Additional information on 1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)-

1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- (CAS No. 1276505-90-8)

1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- (CAS No. 1276505-90-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furobenzopyrans and is characterized by its unique structural features, including a furan ring fused to a benzopyran moiety, along with multiple methoxy substituents. These structural elements contribute to its potential biological activities and therapeutic applications.

The methoxy groups in the compound play a crucial role in modulating its physicochemical properties and biological activities. Specifically, the presence of these groups can enhance the compound's solubility and stability, making it more suitable for pharmaceutical formulations. Additionally, the furan ring and benzopyran scaffold provide a rigid structure that can interact with various biological targets, such as enzymes and receptors.

Recent studies have explored the potential of 1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for conditions like rheumatoid arthritis and other inflammatory diseases.

Another area of interest is the compound's potential as an antioxidant. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that 1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- exhibits strong antioxidant activity by scavenging free radicals and reducing oxidative damage to cellular components. This property makes it a promising candidate for developing new therapeutic strategies to combat oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant properties, this compound has also been investigated for its potential anticancer effects. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of the PI3K/Akt pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The pharmacokinetic properties of 1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- have also been studied to assess its suitability for clinical applications. Preclinical studies have demonstrated that it has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of this compound, several clinical trials are currently underway. These trials aim to investigate its therapeutic potential in various disease models and to identify any potential side effects or adverse reactions. Preliminary results from these trials have been promising, suggesting that 1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- may offer significant benefits as a novel therapeutic agent.

In conclusion, 1H-Furo[3,4-b][1]benzopyran-1-one, 3,9-dihydro-6-methoxy-9-(3,4,5-trimethoxyphenyl)- (CAS No. 1276505-90-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

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